Cas no 2228544-81-6 (2-fluoro-5-1-(methylamino)cyclopropylbenzonitrile)

• Product Name: 2-fluoro-5-1-(methylamino)cyclopropylbenzonitrile
• CAS No: 2228544-81-6
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 5999079
• PubChem ID: 165796695
• Update Time: 2025-10-23

2-fluoro-5-1-(methylamino)cyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-1-(methylamino)cyclopropylbenzonitrile
• EN300-1730286
• 2228544-81-6
• 2-fluoro-5-[1-(methylamino)cyclopropyl]benzonitrile

• Inchi： 1S/C11H11FN2/c1-14-11(4-5-11)9-2-3-10(12)8(6-9)7-13/h2-3,6,14H,4-5H2,1H3
• InChI Key： VIAZCYCFAZMQOL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1(CC1)NC

Computed Properties

• Exact Mass: 190.09062652g/mol
• Monoisotopic Mass: 190.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.8Ų

Additional information on 2-fluoro-5-1-(methylamino)cyclopropylbenzonitrile

2-Fluoro-5-(1-(methylamino)cyclopropyl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 2228544-81-6, commonly referred to as 2-fluoro-5-(1-(methylamino)cyclopropyl)benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorine atom, a methylamino-substituted cyclopropane ring, and a benzonitrile group. The benzonitrile moiety, in particular, plays a crucial role in determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-fluoro-5-(1-(methylamino)cyclopropyl)benzonitrile as a lead compound in drug discovery. Its cyclopropane ring contributes to its rigid structure, which is often desirable in drug design due to enhanced stability and improved binding affinity to target proteins. The methylamino group further enhances the compound's ability to interact with biological systems, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzonitrile derivative. The introduction of the fluorine atom and the cyclopropane ring requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as Suzuki coupling and Stille coupling have been employed in recent research to streamline the synthesis of this compound, making it more accessible for large-scale production.

In terms of applications, 2-fluoro-5-(1-(methylamino)cyclopropyl)benzonitrile has shown potential in the development of novel antibiotics and anticancer agents. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms has been extensively studied, with promising results reported in preclinical trials. Additionally, the compound's unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biomolecules, paving the way for the design of more effective drug candidates. Furthermore, its benzonitrile group has been shown to exhibit strong electron-withdrawing properties, which can be leveraged to modulate the electronic characteristics of materials.

The integration of experimental and computational approaches has significantly advanced our knowledge of 2-fluoro-5-(1-(methylamino)cyclopropyl)benzonitrile's properties. Researchers are now exploring its potential as a building block for more complex molecules, with applications ranging from agrochemicals to advanced materials science. The compound's versatility and unique structural features make it a valuable asset in modern chemical research.